An In-Depth Technical Guide to 2-(Difluoromethoxy)phenyl Isocyanate (CAS Number: 186589-03-7)
An In-Depth Technical Guide to 2-(Difluoromethoxy)phenyl Isocyanate (CAS Number: 186589-03-7)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 2-(Difluoromethoxy)phenyl isocyanate, a key building block in modern medicinal chemistry. This document details its physicochemical properties, synthesis protocols, and significant applications, with a focus on its role in the development of novel therapeutics.
Core Compound Properties
2-(Difluoromethoxy)phenyl isocyanate is a reactive chemical intermediate valued for the introduction of the 2-(difluoromethoxy)phenyl motif into molecular structures. This group can enhance a compound's metabolic stability and lipophilicity, properties that are highly desirable in drug design.
| Property | Value | Reference |
| CAS Number | 186589-03-7 | |
| Molecular Formula | C₈H₅F₂NO₂ | [1] |
| Molecular Weight | 185.13 g/mol | [1] |
| Appearance | Clear to slightly yellow liquid | [1] |
| Boiling Point | 203 °C | |
| Density | 1.317 g/mL at 25 °C | |
| Refractive Index | n20/D 1.492 | |
| InChI Key | CLEMTOGGFCDFRP-UHFFFAOYSA-N | [1] |
| SMILES | O=C=Nc1ccccc1OC(F)F |
Synthesis of 2-(Difluoromethoxy)phenyl Isocyanate
The synthesis of 2-(Difluoromethoxy)phenyl isocyanate can be achieved through two primary routes: the phosgenation of 2-(difluoromethoxy)aniline and the Curtius rearrangement of 2-(difluoromethoxy)benzoic acid.
Method 1: Phosgenation of 2-(Difluoromethoxy)aniline
This is a common industrial method for the synthesis of isocyanates. It involves the reaction of the corresponding aniline with phosgene or a phosgene equivalent, such as triphosgene.
Experimental Protocol:
-
Step 1: Preparation of 2-(Difluoromethoxy)aniline. The precursor, 2-(difluoromethoxy)aniline, can be synthesized from 2-aminophenol. The phenolic hydroxyl group is difluoromethylated using a suitable reagent like sodium chlorodifluoroacetate.
-
Step 2: Phosgenation. In a well-ventilated fume hood, a solution of 2-(difluoromethoxy)aniline in an inert solvent (e.g., toluene or chlorobenzene) is added dropwise to a solution of phosgene or triphosgene in the same solvent at a controlled temperature (typically 0-10 °C). The reaction is highly exothermic and releases hydrogen chloride gas.
-
Step 3: Reaction Completion and Work-up. The reaction mixture is gradually heated to reflux and maintained until the reaction is complete, as monitored by techniques like thin-layer chromatography (TLC) or infrared (IR) spectroscopy (disappearance of the amine N-H stretch and appearance of the isocyanate -N=C=O stretch around 2250-2270 cm⁻¹).
-
Step 4: Purification. The excess phosgene and solvent are removed by distillation. The crude 2-(Difluoromethoxy)phenyl isocyanate is then purified by vacuum distillation to yield the final product.
Method 2: Curtius Rearrangement of 2-(Difluoromethoxy)benzoic Acid
The Curtius rearrangement provides a phosgene-free alternative for the synthesis of isocyanates from carboxylic acids via an acyl azide intermediate.
Experimental Protocol:
-
Step 1: Preparation of 2-(Difluoromethoxy)benzoyl Chloride. 2-(Difluoromethoxy)benzoic acid is reacted with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride to form the corresponding acyl chloride.
-
Step 2: Formation of the Acyl Azide. The 2-(difluoromethoxy)benzoyl chloride is then reacted with an azide salt, typically sodium azide, in an aprotic solvent like acetone or acetonitrile. This reaction forms the acyl azide intermediate. Due to the potentially explosive nature of acyl azides, this intermediate is often not isolated and is used directly in the next step.
-
Step 3: Thermal Rearrangement. The solution containing the acyl azide is carefully heated in an inert solvent (e.g., toluene or benzene). The acyl azide undergoes thermal rearrangement, losing nitrogen gas to form 2-(Difluoromethoxy)phenyl isocyanate.
-
Step 4: Purification. After the evolution of nitrogen gas ceases, the solvent is removed under reduced pressure, and the resulting isocyanate is purified by vacuum distillation.
Applications in Drug Development
2-(Difluoromethoxy)phenyl isocyanate is a valuable reagent for the synthesis of a wide range of biologically active molecules. The isocyanate group is highly electrophilic and readily reacts with nucleophiles such as amines, alcohols, and thiols to form ureas, carbamates, and thiocarbamates, respectively. These functional groups are prevalent in many approved drugs.
Role as a Building Block for Kinase Inhibitors
A significant application of 2-(Difluoromethoxy)phenyl isocyanate is in the synthesis of urea-based kinase inhibitors. Many small molecule kinase inhibitors feature a diaryl urea scaffold, which is crucial for binding to the ATP-binding site of the kinase. The 2-(difluoromethoxy)phenyl moiety can confer advantageous properties to these inhibitors, such as improved potency and pharmacokinetic profiles.
While specific publicly available data for compounds directly derived from 2-(Difluoromethoxy)phenyl isocyanate is limited, the following table presents data for analogous urea-based kinase inhibitors to illustrate the potential biological activities.
| Kinase Target | Example Urea-Based Inhibitor | IC₅₀ (nM) | Disease Area |
| VEGFR-2 | Sorafenib | 90 | Cancer |
| B-Raf | Sorafenib | 22 | Cancer |
| c-Kit | Sorafenib | - | Cancer |
| PDGFR-β | Sorafenib | 57 | Cancer |
| p38 MAPK | BIRB 796 | 0.1 | Inflammatory Diseases |
| JNK3 | - | - | Neurodegenerative Diseases |
Experimental Protocol: Synthesis of a Diaryl Urea Derivative
-
Step 1: Reaction Setup. In a round-bottom flask, dissolve the desired amine (1.0 equivalent) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).
-
Step 2: Addition of Isocyanate. To the stirred solution of the amine, add a solution of 2-(Difluoromethoxy)phenyl isocyanate (1.05 equivalents) in the same solvent dropwise at room temperature.
-
Step 3: Reaction Monitoring. The reaction is typically rapid and can be monitored by TLC until the starting materials are consumed.
-
Step 4: Product Isolation and Purification. The resulting urea derivative often precipitates from the reaction mixture and can be collected by filtration. If the product is soluble, the solvent is removed in vacuo, and the crude product is purified by recrystallization or column chromatography on silica gel.
Potential Signaling Pathways
Derivatives of 2-(Difluoromethoxy)phenyl isocyanate, particularly the urea-based compounds, are often designed to target protein kinases. These enzymes play a crucial role in cell signaling pathways that regulate cell growth, proliferation, differentiation, and apoptosis. Dysregulation of these pathways is a hallmark of cancer. By inhibiting specific kinases, these compounds can block aberrant signaling and induce cancer cell death.
Safety and Handling
2-(Difluoromethoxy)phenyl isocyanate is a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated chemical fume hood.
-
Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation. May cause allergy or asthma symptoms or breathing difficulties if inhaled.
-
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection. Use a NIOSH-approved respirator with an appropriate cartridge.
-
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, and amines. Keep the container tightly closed.
Conclusion
2-(Difluoromethoxy)phenyl isocyanate is a valuable and versatile building block for the synthesis of complex organic molecules, particularly in the field of drug discovery. Its ability to readily form stable urea linkages makes it an important precursor for the development of kinase inhibitors and other potential therapeutic agents. The incorporation of the difluoromethoxy group offers a strategic advantage for enhancing the drug-like properties of lead compounds. Researchers and drug development professionals can leverage the reactivity and structural features of this compound to design and synthesize novel molecules with improved biological activity and pharmacokinetic profiles. Careful handling and adherence to safety protocols are essential when working with this reactive intermediate.
